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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety

data for 1-Methylcyclopentene (CAS 693-89-0). The information is compiled and presented to

support research, development, and safety assessment activities involving this compound.

Chemical and Physical Properties
1-Methylcyclopentene is a cycloalkene with the molecular formula C₆H₁₀ and a molecular

weight of 82.14 g/mol .[1][2] It is a clear, colorless liquid at room temperature.[1] This

compound is recognized for its utility as a building block in various chemical syntheses.[3]

Physical Properties
The physical characteristics of 1-Methylcyclopentene are summarized in the table below.

These properties are crucial for designing and implementing experimental procedures, as well

as for storage and handling.
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Property Value Source(s)

Molecular Formula C₆H₁₀ [1][2][4]

Molecular Weight 82.14 g/mol [1][2][5]

Physical State Clear, colorless liquid [1][6]

Boiling Point 72 - 77 °C [1][2][6]

Melting Point -142 °C [1][7]

Density 0.780 g/mL at 25 °C [1][2][4]

Refractive Index 1.431 - 1.433 at 20 °C [1]

Vapor Pressure
102.543 mmHg at 25 °C

(estimated)

logP (o/w) 2.806 - 3.02 (estimated) [6]

Water Solubility
99.82 mg/L at 25 °C

(estimated)

Chemical Reactivity
1-Methylcyclopentene is a cyclic alkene and thus exhibits reactivity typical of this class of

compounds. Its double bond is susceptible to various addition reactions. For instance, it can

undergo hydrogenation in the presence of a platinum catalyst to form 1-methylcyclopentane. It

can also be used in the synthesis of alkenyl carbenium ions and 1,2,3-trisubstituted

benzocyclopentenes.

Safety and Toxicological Data
Understanding the safety profile of 1-Methylcyclopentene is critical for its handling and use in

any laboratory or industrial setting. It is classified as a highly flammable liquid and an aspiration

hazard.

GHS Hazard Information
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
Category 2 🔥 Danger

H225: Highly

flammable liquid

and vapor

Aspiration

Hazard
Category 1 ⚕️ Danger

H304: May be

fatal if swallowed

and enters

airways

Data sourced from multiple safety data sheets.[2][4][5]

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[5] Handle in a well-ventilated area or under a chemical fume hood.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[4][6] Use non-sparking

tools and take precautionary measures against static discharge.[6] Avoid ingestion and

inhalation.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6] Keep

in a flammables area.[4]

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Ingestion

Do NOT induce vomiting.

Immediately call a POISON

CENTER or doctor/physician.

[4][6]

Inhalation

Move person to fresh air. If

breathing is difficult, give

oxygen. Get medical attention.

[6]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[6]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[6]

Toxicological Summary
Detailed toxicological studies specifically on 1-Methylcyclopentene are not readily available in

the provided search results. However, a study on the related compound, methylcyclopentane,

indicated that the target organs for toxicity in rats were the liver and kidneys. The toxicological

properties of 1-Methylcyclopentene have not been fully investigated.[6]

Experimental Protocols
The following sections outline general methodologies for determining key physical properties of

a volatile liquid like 1-Methylcyclopentene.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient way to determine the boiling point of a small sample of

liquid.

Sample Preparation: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is placed open-end down into the liquid.
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Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a Thiele tube containing mineral oil.

Heating: The Thiele tube is gently heated, causing a slow and steady rise in the temperature

of the oil and the sample.

Observation: As the liquid approaches its boiling point, a stream of bubbles will emerge from

the capillary tube. Heating is then discontinued.

Boiling Point Determination: The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube as the apparatus cools.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Weighing the Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass

is accurately measured.

Filling the Pycnometer: The pycnometer is filled with the liquid, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Determination of Flash Point (Cleveland Open-Cup
Method)
The Cleveland open-cup method is used to determine the flash point and fire point of

petroleum products and other flammable liquids.

Sample Preparation: The test cup is filled with the sample to a specified level.

Heating: The sample is heated at a controlled rate.
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Application of Test Flame: A small test flame is passed across the top of the cup at regular

temperature intervals.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the test flame causes the vapors above the liquid to ignite momentarily.

Visualized Workflows
Chemical Property and Safety Assessment Workflow
The following diagram illustrates a generalized workflow for the characterization of chemical

properties and the assessment of safety data for a chemical compound like 1-
Methylcyclopentene.
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Workflow for Chemical Property and Safety Assessment

Initial Assessment

Experimental CharacterizationSafety Evaluation

Data Synthesis and Reporting

Compound Identification
(CAS No. 693-89-0)

Literature Search
(Properties & Safety Data)

Physicochemical Properties
(Boiling Point, Density, etc.)

Spectroscopic Analysis
(NMR, IR, MS)

Purity Determination
(GC, HPLC)

Flammability Testing
(Flash Point)

Toxicological Assessment
(Acute & Chronic Toxicity)

Data Compilation
& Analysis

Hazard Communication
(SDS Generation)

Technical Guide
& Whitepaper

Click to download full resolution via product page

Caption: A logical workflow for the assessment of chemical properties and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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